Cas no 1173023-47-6 (2-(trideuteriomethyl)pyrrolidine-2-carboxylic acid)

2-(trideuteriomethyl)pyrrolidine-2-carboxylic acid structure
1173023-47-6 structure
Product Name:2-(trideuteriomethyl)pyrrolidine-2-carboxylic acid
CAS No:1173023-47-6
MF:C6H11NO2
MW:133.168181657791
CID:2615315
PubChem ID:71309354
Update Time:2025-04-21

2-(trideuteriomethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(trideuteriomethyl)pyrrolidine-2-carboxylic acid
    • 2-(trideuterio(113C)methyl)pyrrolidine-2-carboxylic acid
    • DTXSID80745841
    • DTXCID20696585
    • 1173023-47-6
    • 2-Methyl-13C,d3 proline, 98 atom % D, 99 atom % 13C, 98% (CP)
    • 2-(~13~C,~2~H_3_)Methylproline
    • Inchi: 1S/C6H11NO2/c1-6(5(8)9)3-2-4-7-6/h7H,2-4H2,1H3,(H,8,9)/i1+1D3
    • InChI Key: LWHHAVWYGIBIEU-KQORAOOSSA-N
    • SMILES: OC(C1([13C]([2H])([2H])[2H])CCCN1)=O

Computed Properties

  • Exact Mass: 133.101163667g/mol
  • Monoisotopic Mass: 133.101163667g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 49.3Ų
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